Cas no 2728596-45-8 (1-Ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride)

• Product Name: 1-Ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride
• CAS No: 2728596-45-8
• MF: C₈H₁₂ClF₂N
• MW: 195.63738822937
• CID: 5416827
• PubChem ID: 165590601
• Update Time: 2025-10-09

1-Ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 1-ethynyl-4,4-difluoro-, hydrochloride (1:1)
• EN300-37082313
• Z5316438655
• 2728596-45-8
• 1-ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride
• 1-Ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride

• Inchi： 1S/C8H11F2N.ClH/c1-2-7(11)3-5-8(9,10)6-4-7;/h1H,3-6,11H2;1H
• InChI Key： JHPQGQUGEQRJBI-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC(C#C)(CC1)N)F

Computed Properties

• Exact Mass: 195.0626334g/mol
• Monoisotopic Mass: 195.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-Ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride

Introduction to 1-Ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride (CAS No. 2728596-45-8)

1-Ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2728596-45-8, this compound represents a unique structural motif that combines fluorine substitution with an amine functional group, positioned on a cyclohexane ring. The presence of an ethynyl group further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This introduction aims to provide a comprehensive overview of the compound’s properties, potential applications, and its relevance in contemporary biochemical research.

The molecular structure of 1-Ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride is characterized by its bicyclic framework, where the cyclohexane ring is substituted with two fluorine atoms at the 4-position and an amine group at the 1-position. The ethynyl group (–C≡CH) at the 1-position introduces a site for further functionalization, enabling the compound to serve as a versatile building block in organic synthesis. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for biological assays and pharmaceutical formulations.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The fluorine atoms in 1-Ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride contribute to these desirable properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has made the compound particularly relevant in the design of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 1-Ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride is its potential application in drug discovery. Researchers have explored its utility as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of fluorine and amine functionalities allows for selective interactions with biological targets, leading to high specificity and low toxicity. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain tyrosine kinases by modulating their binding affinity through steric and electronic effects.

Moreover, the ethynyl group provides a handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactions are widely used in medicinal chemistry to introduce aryl or heteroaryl groups into molecular frameworks. Such modifications can lead to novel compounds with enhanced pharmacological properties. For example, researchers have synthesized analogs of 1-Ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride by incorporating benzene rings or other aromatic systems, resulting in compounds with improved binding to protein targets.

The hydrochloride salt form of this compound also facilitates its use in high-throughput screening (HTS) platforms due to its stable crystalline structure and good solubility. HTS is a cornerstone of modern drug discovery, allowing researchers to rapidly test thousands of compounds for biological activity. By incorporating 1-Ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride into HTS campaigns, scientists can identify lead compounds for further optimization.

Recent advances in computational chemistry have further enhanced the utility of 1-Ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets before conducting wet-lab experiments. This approach not only saves time but also reduces costs associated with experimental screening. By leveraging computational tools alongside experimental data, scientists can design more effective derivatives with tailored properties.

The role of fluorinated amines in medicinal chemistry cannot be overstated. The amine group in 1-Ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride serves as a key pharmacophore, enabling interactions with hydrogen bond donors and acceptors on biological targets. The presence of fluorine atoms modulates these interactions by influencing electronic distributions and steric hindrance. This balance is crucial for achieving high affinity and selectivity in drug design.

In conclusion,1-Ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride (CAS No. 2728596-45-8) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features—combining fluorine substitution with an amine group and an ethynyl moiety—make it a versatile intermediate in synthetic chemistry. The compound’s potential applications in kinase inhibition and other therapeutic areas highlight its importance in contemporary drug discovery efforts. As research continues to uncover new ways to leverage fluorinated compounds,1-Ethynyl-4,4-difluorocyclohexan-1-amine hydrochloride is likely to play an increasingly significant role in shaping the future of pharmaceutical innovation.